2,4-Dimethyl-1,3-dioxolane
2,4-Dimethyl-1,3-dioxolane
2, 4-Dimethyl-1, 3-dioxolane belongs to the class of organic compounds known as 1, 3-dioxolanes. These are organic compounds containing 1, 3-dioxolane, an aliphatic five-member ring with two oxygen atoms in ring positions 1 and 3. 2, 4-Dimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 4-dimethyl-1, 3-dioxolane is primarily located in the cytoplasm. 2, 4-Dimethyl-1, 3-dioxolane has a fruity, grassy, and green taste.
Brand Name:
Vulcanchem
CAS No.:
3390-12-3
VCID:
VC3715619
InChI:
InChI=1S/C5H10O2/c1-4-3-6-5(2)7-4/h4-5H,3H2,1-2H3
SMILES:
CC1COC(O1)C
Molecular Formula:
C5H10O2
Molecular Weight:
102.13 g/mol
2,4-Dimethyl-1,3-dioxolane
CAS No.: 3390-12-3
Cat. No.: VC3715619
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol
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Specification
| Description | 2, 4-Dimethyl-1, 3-dioxolane belongs to the class of organic compounds known as 1, 3-dioxolanes. These are organic compounds containing 1, 3-dioxolane, an aliphatic five-member ring with two oxygen atoms in ring positions 1 and 3. 2, 4-Dimethyl-1, 3-dioxolane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 4-dimethyl-1, 3-dioxolane is primarily located in the cytoplasm. 2, 4-Dimethyl-1, 3-dioxolane has a fruity, grassy, and green taste. |
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| CAS No. | 3390-12-3 |
| Molecular Formula | C5H10O2 |
| Molecular Weight | 102.13 g/mol |
| IUPAC Name | 2,4-dimethyl-1,3-dioxolane |
| Standard InChI | InChI=1S/C5H10O2/c1-4-3-6-5(2)7-4/h4-5H,3H2,1-2H3 |
| Standard InChI Key | ROSFUFIOLRQOON-UHFFFAOYSA-N |
| SMILES | CC1COC(O1)C |
| Canonical SMILES | CC1COC(O1)C |
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